2-Azido-3-fluoropropan-1-ol
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Description
2-Azido-3-fluoropropan-1-ol is a synthetic organic compound characterized by a propan-1-ol backbone with an azide (-N₃) group at the C2 position and a fluorine atom at the C3 position. This compound combines the reactivity of an azide group—a key player in "click chemistry" (e.g., copper-catalyzed azide-alkyne cycloaddition)—with the electronic and steric effects of fluorine. Potential applications include pharmaceutical synthesis, polymer chemistry, and biochemical labeling. However, its azide group necessitates careful handling due to explosive tendencies under certain conditions.
Properties
Molecular Formula |
C3H6FN3O |
|---|---|
Molecular Weight |
119.10 g/mol |
IUPAC Name |
2-azido-3-fluoropropan-1-ol |
InChI |
InChI=1S/C3H6FN3O/c4-1-3(2-8)6-7-5/h3,8H,1-2H2 |
InChI Key |
GDPAFQRBCUSHJH-UHFFFAOYSA-N |
Canonical SMILES |
C(C(CF)N=[N+]=[N-])O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
Research Findings and Trends
- Synthetic Utility : Fluorinated azido-alcohols like 2-Azido-3-fluoropropan-1-ol are emerging in peptide modification and fluorophore tagging, leveraging dual functionality.
- Safety Gaps: Unlike IFRA-regulated fragrance alcohols , azido compounds require novel risk assessments for industrial scaling.
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